Cas no 2171429-62-0 ((2R)-2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid)

• Product Name: (2R)-2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
• CAS No: 2171429-62-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6281471
• PubChem ID: 165557662
• Update Time: 2025-06-11

(2R)-2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
• 2171429-62-0
• EN300-1559597
• (2R)-2-[3-cyclopentyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid

• Inchi： 1S/C27H32N2O5/c1-2-23(26(31)32)28-25(30)15-24(17-9-3-4-10-17)29-27(33)34-16-22-20-13-7-5-11-18(20)19-12-6-8-14-21(19)22/h5-8,11-14,17,22-24H,2-4,9-10,15-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t23-,24?/m1/s1
• InChI Key： VAHUHEDYSQQEAX-MIHMCVIASA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(N[C@@H](C(=O)O)CC)=O)C1CCCC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid

Comprehensive Overview of (2R)-2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS No. 2171429-62-0)

The compound (2R)-2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid, identified by its CAS No. 2171429-62-0, is a specialized chiral molecule with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a cyclopentyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable building block in the development of bioactive peptides and small-molecule therapeutics. Researchers and industry professionals are increasingly interested in this compound due to its role in advancing drug discovery and precision medicine.

In recent years, the demand for chiral intermediates like (2R)-2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid has surged, driven by the growing focus on targeted therapies and personalized medicine. The compound's ability to serve as a peptide backbone modifier or protecting group in solid-phase peptide synthesis (SPPS) has made it a staple in laboratories worldwide. Its Fmoc group is particularly noteworthy, as it offers stability under mild conditions while being easily removable, a feature highly sought after in peptide chemistry.

The cyclopentyl moiety in CAS No. 2171429-62-0 contributes to the compound's lipophilicity, enhancing its potential for membrane permeability—a critical factor in drug delivery systems. This attribute aligns with current trends in biopharmaceuticals, where improving bioavailability and reducing off-target effects are paramount. Additionally, the compound's chiral center (2R configuration) ensures enantioselectivity, a key consideration in the design of stereospecific drugs to minimize adverse reactions.

From a synthetic perspective, (2R)-2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid is often utilized in the preparation of peptide-based vaccines and GPCR-targeting ligands, areas that have gained traction due to their relevance in immunotherapy and oncology. The compound's compatibility with automated peptide synthesizers further underscores its practicality in high-throughput screening (HTS) workflows, addressing the need for efficiency in modern drug development pipelines.

Quality control and analytical characterization of CAS No. 2171429-62-0 typically involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound's purity and stereochemical integrity, which are non-negotiable in GMP-compliant manufacturing. As regulatory standards for pharmaceutical intermediates become stricter, the reliable synthesis and validation of this compound position it as a trusted reagent in API production.

Looking ahead, the versatility of (2R)-2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid is expected to expand into emerging fields like proteolysis-targeting chimeras (PROTACs) and peptide-drug conjugates (PDCs). Its structural features align well with the requirements of these innovative modalities, which are revolutionizing disease treatment paradigms. For researchers exploring next-generation therapeutics, this compound offers a robust foundation for molecular design and optimization.

In summary, CAS No. 2171429-62-0 represents a critical tool in contemporary medicinal chemistry and bioconjugation. Its multifaceted applications, from peptide synthesis to drug formulation, underscore its importance in addressing unmet medical needs. As the scientific community continues to prioritize innovation in therapeutics, compounds like this will remain at the forefront of cutting-edge research.